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Compound of Interest

Compound Name: 4-Methoxy-4'-methylbiphenyl

Cat. No.: B188807

CAS Number: 53040-92-9
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 4-Methoxy-4'-methylbiphenyl, a
biphenyl derivative with applications in organic synthesis and as a potential intermediate in the
development of pharmaceuticals and advanced materials. This document collates available
data on its chemical and physical properties, provides a detailed experimental protocol for its
synthesis, and includes spectroscopic data for its characterization.

Chemical and Physical Properties

4-Methoxy-4'-methylbiphenyl is a solid at room temperature.[1] Its core structure consists of
two phenyl rings linked by a single bond, with a methoxy group and a methyl group at the para
positions of the respective rings.[1] The presence of the electron-donating methoxy group can
influence its chemical reactivity.[1]

Table 1: Physical and Chemical Properties of 4-Methoxy-4'-methylbiphenyl
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Property Value Source(s)
CAS Number 53040-92-9 [2][3]
Molecular Formula C14H140 [4]
Molecular Weight 198.26 g/mol [4]

Melting Point 108-109 °C [5]

Boiling Point 313.9-°C at 760 mmHg (6]

(Predicted)
Density 1.016 + 0.06 g/cm? (Predicted) [6]

1-methoxy-4-(4-
IUPAC Name [4]
methylphenyl)benzene

INChl=1S/C14H140/c1-11-3-5-
InChl 12(6-4-11)13-7-9-14(15-2)10-  [4]
8-13/h3-10H,1-2H3

ASKBXZKXIBPNRA-
InChIKey [4]
UHFFFAOYSA-N

CC1=CC=C(C=C1)C2=CC=C(
SMILES [4]
Cc=C2)oC

Synthesis of 4-Methoxy-4'-methylbiphenyl

The primary and most efficient method for the synthesis of 4-Methoxy-4'-methylbiphenyl is
the Suzuki-Miyaura cross-coupling reaction.[7][8] This palladium-catalyzed reaction forms a
carbon-carbon bond between an aryl halide and an arylboronic acid.[9][10]

Experimental Protocol: Suzuki-Miyaura Coupling

This protocol describes the synthesis of 4-Methoxy-4'-methylbiphenyl from 4-bromoanisole
and p-tolylboronic acid.

Materials:

e 4-Bromoanisole
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p-Tolylboronic acid

Palladium(ll) acetate (Pd(OAC)z2)
Triphenylphosphine (PPhs)
Potassium carbonate (K2COs)
Toluene

Ethanol

Water, deionized

Ethyl acetate

Magnesium sulfate (MgSQOa), anhydrous
Celite

Procedure:

Reaction Setup: In a round-bottom flask equipped with a reflux condenser and a magnetic
stirrer, combine 4-bromoanisole (1.0 equivalent), p-tolylboronic acid (1.2 equivalents), and
potassium carbonate (2.0 equivalents).

Catalyst Preparation: In a separate small vessel, prepare the palladium catalyst by dissolving
palladium(ll) acetate (0.02 equivalents) and triphenylphosphine (0.08 equivalents) in a
minimal amount of toluene.

Reaction Initiation: Add the catalyst solution to the main reaction flask. Add a 2:1 mixture of
toluene and water as the solvent.

Reaction Conditions: Heat the reaction mixture to 90 °C and stir vigorously for 8-12 hours.
Monitor the reaction progress by Thin Layer Chromatography (TLC) or Gas
Chromatography-Mass Spectrometry (GC-MS).
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o Work-up: Once the reaction is complete, cool the mixture to room temperature. Dilute the

mixture with ethyl acetate and filter through a pad of Celite to remove the palladium catalyst.

o Extraction: Transfer the filtrate to a separatory funnel. Wash the organic layer sequentially

with water and brine.

» Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate, filter,

and remove the solvent under reduced pressure using a rotary evaporator.

« Purification: Purify the crude product by flash column chromatography on silica gel using a

hexane/ethyl acetate gradient to yield 4-Methoxy-4'-methylbiphenyl as a solid.

Spectroscopic Data

The structure of 4-Methoxy-4'-methylbiphenyl can be confirmed by various spectroscopic

techniques.

Table 2: Spectroscopic Data for 4-Methoxy-4'-methylbiphenyl

Technique

Data

Source(s)

1H NMR (400 MHz, CDClIs)

5 7.51 (d, J = 8.0 Hz, 2H), 7.45
(d, J=8.0 Hz, 2H), 7.23 (d, J =
8.0 Hz, 2H), 6.97 (d, J = 8.0
Hz, 2H), 3.85 (s, 3H), 2.38 (s,
3H) ppm

[11]

13C NMR

Available data indicates
characteristic aromatic and
methyl/methoxy carbon

signals.

[4112]

Mass Spectrometry (GC-MS)

Molecular lon (M*): m/z 198.

[4113]

Infrared (IR) Spectroscopy

Characteristic peaks for
aromatic C-H stretching, C=C
stretching, and C-O stretching

are expected.

[41014]
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Biological Activity and Toxicology

There is limited publicly available information on the specific biological activity or mechanism of
action of 4-Methoxy-4'-methylbiphenyl. However, the biphenyl scaffold is a known privileged
structure in medicinal chemistry, appearing in numerous biologically active compounds.[15]
Substituted biphenyls, in general, have been studied for their toxicological properties, with
toxicity often correlating with hydrophobicity and the nature of the substituents.[1][16] Acute
toxicity studies on various substituted biphenyls in Daphnia magna have shown that
compounds with higher lipophilicity (log Kow) tend to exhibit greater toxicity.[16] The
toxicological profile of 4-Methoxy-4'-methylbiphenyl has not been extensively characterized.

Applications

Given its structure, 4-Methoxy-4'-methylbiphenyl serves as a valuable intermediate in organic
synthesis. It can be a precursor for the synthesis of more complex molecules with potential
applications in pharmaceuticals, liquid crystals, and other advanced materials.[1]

Visualizations
Synthetic Workflow of 4-Methoxy-4'-methylbiphenyl

The following diagram illustrates the general workflow for the synthesis and purification of 4-
Methoxy-4'-methylbiphenyl via the Suzuki-Miyaura cross-coupling reaction.

Synthesis and Purification Workflow

Synthesis

C: Work-up & Purification

>H>Fmrauon (cam)j—»(sxuacnon (Etkoj—»[Drymg (MgSOA)H«" Hcolumn j—><7 77>

© 2025 BenchChem. All rights reserved. 5/8 Tech Support


https://www.benchchem.com/product/b188807?utm_src=pdf-body
https://www.benchchem.com/pdf/Enhancing_the_solubility_of_4_Methoxy_1_1_biphenyl_2_5_diol_for_biological_assays.pdf
https://www.tandfonline.com/doi/pdf/10.1080/02772249909358661
https://www.tandfonline.com/doi/abs/10.1080/02772249909358661
https://www.tandfonline.com/doi/abs/10.1080/02772249909358661
https://www.benchchem.com/product/b188807?utm_src=pdf-body
https://www.benchchem.com/product/b188807?utm_src=pdf-body
https://www.tandfonline.com/doi/pdf/10.1080/02772249909358661
https://www.benchchem.com/product/b188807?utm_src=pdf-body
https://www.benchchem.com/product/b188807?utm_src=pdf-body
https://www.benchchem.com/product/b188807?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b188807?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Click to download full resolution via product page

Caption: Synthetic workflow for 4-Methoxy-4'-methylbiphenyl.

Catalytic Cycle of Suzuki-Miyaura Coupling

The following diagram illustrates the key steps in the palladium-catalyzed Suzuki-Miyaura
cross-coupling reaction for the synthesis of 4-Methoxy-4'-methylbiphenyl.

Suzuki-Miyaura Catalytic Cycle
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Caption: Suzuki-Miyaura catalytic cycle.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 8/8 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b188807?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b188807?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

